Cas no 917747-93-4 (Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine)

• Product Name: Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine
• CAS No: 917747-93-4
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 3082584
• PubChem ID: 18524386
• Update Time: 2025-10-22

Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine
• 917747-93-4
• N-Isobutyl-5-(o-tolyl)-1,3,4-thiadiazol-2-amine
• AKOS000678656

• MDL： MFCD08899076
• Inchi： 1S/C13H17N3S/c1-9(2)8-14-13-16-15-12(17-13)11-7-5-4-6-10(11)3/h4-7,9H,8H2,1-3H3,(H,14,16)
• InChI Key： PEEWCCFFOSLWPW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2C)=NN=C1NCC(C)C

Computed Properties

• Exact Mass: 247.11431873Da
• Monoisotopic Mass: 247.11431873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine

Comprehensive Overview of Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine (CAS No. 917747-93-4)

Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine (CAS No. 917747-93-4) is a specialized organic compound belonging to the [1,3,4]thiadiazole family. This heterocyclic structure is increasingly recognized for its potential applications in pharmaceutical and agrochemical research. The compound's unique molecular architecture, featuring an isobutyl group and an o-tolyl substituent, contributes to its distinct physicochemical properties, making it a subject of interest in modern synthetic chemistry.

Recent trends in chemical research highlight a growing demand for thiadiazole derivatives, particularly in drug discovery programs targeting inflammation and metabolic disorders. The 5-o-tolyl-[1,3,4]thiadiazol-2-yl moiety in this compound has shown promising interactions with biological targets, as evidenced by computational docking studies. Researchers are particularly interested in how the isobutylamine modification affects the compound's bioavailability and membrane permeability compared to other thiadiazole amines.

From a synthetic chemistry perspective, Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine represents an interesting case study in heterocyclic coupling reactions. The compound's synthesis typically involves the condensation of appropriately substituted hydrazides with thionyl chloride, followed by nucleophilic substitution with isobutylamine. This synthetic route has been optimized in recent years to improve yields and reduce byproduct formation, addressing common challenges in thiadiazole synthesis that researchers frequently inquire about in academic forums.

The compound's structural features have sparked discussions in materials science circles as well. The electron-rich [1,3,4]thiadiazole core combined with the aromatic o-tolyl group creates interesting electronic properties that could be exploited in organic semiconductors. Some research groups are investigating whether derivatives like Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine could serve as building blocks for novel organic electronic materials, a hot topic in sustainable technology development.

Analytical characterization of CAS 917747-93-4 typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These methods help confirm the compound's structure and assess its quality, which is crucial for research applications. Many laboratory professionals search for optimal analytical conditions for such thiadiazole derivatives, particularly regarding mobile phase selection in HPLC methods.

In the context of green chemistry, there's growing interest in developing more sustainable synthetic routes for compounds like Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine. Recent publications have explored catalyst systems that reduce energy consumption and minimize hazardous waste generation during thiadiazole formation. These developments align with the pharmaceutical industry's increasing focus on green synthetic methodologies, a frequently searched topic among chemistry professionals.

The stability profile of 917747-93-4 under various conditions is another area of practical importance. Proper storage conditions (typically cool, dry environments protected from light) are essential for maintaining the compound's integrity. Stability studies have shown that the isobutylamine linkage remains intact under normal laboratory conditions, though prolonged exposure to strong acids or bases should be avoided, as with most amine-containing heterocycles.

From a commercial availability standpoint, Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine is typically supplied by specialty chemical manufacturers with purity levels ranging from 95% to 98%. The compound is generally offered in research quantities, with custom synthesis options available for larger-scale requirements. Procurement specialists often search for reliable suppliers of such specialty thiadiazoles, emphasizing the need for consistent quality and comprehensive analytical documentation.

Looking toward future applications, the scientific community continues to explore the potential of [1,3,4]thiadiazole derivatives like this compound. Current investigations include their use as intermediates in the development of novel bioactive molecules, with particular interest in their potential interactions with enzyme systems. The presence of both nitrogen and sulfur atoms in the heterocyclic core creates multiple sites for molecular recognition, a feature that medicinal chemists are actively investigating in drug design projects.

In summary, Isobutyl-(5-o-tolyl-[1,3,4]thiadiazol-2-yl)-amine (CAS No. 917747-93-4) represents an important member of the thiadiazole chemical family with diverse research applications. Its unique structural features continue to attract attention across multiple scientific disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound and its derivatives are likely to remain valuable tools in scientific innovation.